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Compound of Interest

Compound Name: Perisesaccharide B

Cat. No.: B150461 Get Quote

Perisesaccharide B: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Perisesaccharide B is an oligosaccharide isolated from the root barks of Periploca sepium.[1]

This document provides a comprehensive overview of its physicochemical properties. Due to

the limited availability of public data, this guide also presents a generalized experimental

workflow for its isolation and characterization based on common phytochemical methodologies.

Furthermore, while no specific biological activities or affected signaling pathways have been

documented for Perisesaccharide B, this guide summarizes the known biological activities of

other compounds isolated from Periploca sepium to provide a basis for future research and

drug discovery efforts.

Physicochemical Properties
Perisesaccharide B is an oligosaccharide with the following molecular characteristics:
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Property Value Source

Molecular Formula C36H60O18 [2]

Molecular Weight 780.85 g/mol [2]

Exact Mass 780.37796506 Da [2]

Hypothetical Experimental Protocols
The following sections describe a generalized approach for the isolation and characterization of

Perisesaccharide B, as detailed experimental procedures from the primary literature are not

publicly accessible.

Isolation of Perisesaccharide B from Periploca sepium
A plausible workflow for the isolation of Perisesaccharide B from the root barks of Periploca

sepium would likely involve initial extraction followed by multi-step chromatographic purification.
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Extraction

Purification

Analysis

Dried Root Barks of Periploca sepium

Pulverization

Solvent Extraction
(e.g., Ethanol/Methanol)

Crude Extract

Liquid-Liquid Partitioning

Column Chromatography
(e.g., Silica Gel, Sephadex)

Preparative HPLC

Pure Perisesaccharide B

HRESIMS 1D & 2D NMR
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Potential Signaling Pathway for Investigation

Perisesaccharide B

Cell Surface Receptor

interacts with

Signal Transduction Cascade
(e.g., MAPK, PI3K/Akt)

activates/inhibits

Transcription Factors

regulates

Inhibition of Proliferation

leads to

Induction of Apoptosis

leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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